2,6-dihydroxy-N-methylbenzamide

• Molecular Formula: C8H9NO3
• Molecular Weight: 167.16 g/mol
• IUPAC Name: 2,6-dihydroxy-N-methylbenzamide
• InChI: InChI=1S/C8H9NO3/c1-9-8(12)7-5(10)3-2-4-6(7)11/h2-4,10-11H,1H3,(H,9,12)
• InChI Key: ITYRBQQQDCWEJL-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C=CC=C1O)O

Description

2,6-dihydroxy-N-methylbenzamide is a useful research compound. Its molecular formula is C8H9NO3 and its molecular weight is 167.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The mixture of 2,6-dihydroxybenzoate (168 mg, 1.0 mmol) and 2 M methylamine in THF (3 mL, 6.0 mmol) in a sealed tube was heated to 100° C. overnight. The reaction mixture was then concentrated under reduced pressure and purified on silica gel eluting with hexane/ethyl acetate (1:1) to provide titled compound (67 mg). MS (ESI(+)) m/e 168 (M+H)+; 1H NMR (300 MHz, DMSO-d6) 12.57(bs, 2H), 8.82 (bs, 1H), 7.14 (t, 1H), 6.35 (d, 2H), 2.85(d, 3H).

Synthesis routes and methods II

Procedure details